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Compound of Interest

Compound Name: 1-Heptadecanol

Cat. No.: B10831720

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), handling procedures, and disposal of 1-Heptadecanol, a
long-chain saturated fatty alcohol. Adherence to these protocols will minimize risks and
streamline laboratory workflows.

While 1-Heptadecanol is generally not classified as a hazardous substance under the Globally
Harmonized System (GHS), some suppliers' safety data sheets (SDS) indicate potential for
mild skin and eye irritation.[1] Therefore, adopting a cautious approach to handling is
recommended.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Heptadecanol, compiled from
various safety data sheets and chemical databases.
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Property Value

CAS Number 1454-85-9

Molecular Formula C17H360

Molecular Weight 256.47 g/mol

Appearance White to light yellow powder or crystals

Melting Point 51-55 °C (lit.)

Boiling Point 308.5 °C

Flash Point >230 °F (>110 °C)

Solubility Insoluble in water; soluble in chloroform and hot

methanol

Vapor Pressure

<0.01 mmHg @ 20°C

Operational Plan: Handling and Disposal of 1-

Heptadecanol

This operational plan outlines the necessary engineering controls, administrative controls, and

personal protective equipment to ensure the safe handling of 1-Heptadecanol from receipt to

disposal.

Engineering Controls

o Ventilation: Work in a well-ventilated laboratory. Use of a chemical fume hood is

recommended when handling large quantities or when there is a potential for generating

dust.

o Eye Wash and Safety Shower: Ensure that a functioning eyewash station and safety shower

are readily accessible in the immediate work area.

Administrative Controls

o Training: All personnel handling 1-Heptadecanol must be trained on the procedures outlined

in this document and be familiar with the location and content of the Safety Data Sheet
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(SDS).

e Labeling: Ensure all containers of 1-Heptadecanol are clearly labeled with the chemical
name and any potential hazard warnings.

o Housekeeping: Maintain a clean and organized workspace. Clean up any spills immediately
according to the procedures outlined below. Avoid the accumulation of dust.

Personal Protective Equipment (PPE)

The following PPE is required for handling 1-Heptadecanol:
o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
o Skin Protection:

o Gloves: Wear nitrile gloves for incidental contact. For prolonged or immersive contact,
consult the glove manufacturer's chemical resistance data. Double-gloving may be
appropriate in some situations.

o Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin
from potential contamination.

» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required. If there is a potential for significant dust
generation, a NIOSH-approved N95 dust mask should be worn.

Step-by-Step Handling Procedures

e Preparation:
o Don the appropriate PPE as outlined above.

o Prepare the work area by ensuring it is clean and uncluttered. If necessary, line the work
surface with absorbent, disposable bench paper.

» Weighing and Transferring:
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o When weighing, use a balance in a well-ventilated area or within a fume hood to minimize
dust exposure.

o Transfer the solid material carefully to avoid generating dust. Use a spatula or other
appropriate tool.

e In Case of a Spill:

o For small spills, sweep up the solid material carefully to avoid creating dust. Place the
spilled material in a sealed container for disposal.

o Clean the spill area with soap and water.
o For large spills, evacuate the area and follow your institution's emergency procedures.
e Storage:
o Store 1-Heptadecanol in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep it away from strong oxidizing agents and sources of ignition.

Disposal Plan

1-Heptadecanol is not typically classified as a hazardous waste. However, disposal
procedures must comply with local, state, and federal regulations.

» Waste Collection:
o Collect excess solid 1-Heptadecanol in a clearly labeled, sealed container.
e Disposal Route:

o For non-hazardous solid chemical waste, disposal in the regular laboratory trash may be
permissible, provided the waste is securely contained and this practice aligns with
institutional policies.[2][3]

o Crucially, always consult and adhere to your institution's specific guidelines for chemical
waste disposal. Do not dispose of solid chemicals down the sink.[4]
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« Empty Containers:

o Empty containers should be triple-rinsed with an appropriate solvent (e.g., ethanol or
acetone). The rinsate should be collected and disposed of as chemical waste. Once
cleaned, the container can often be disposed of as regular trash after defacing the label.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 1-
Heptadecanol in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of 1-Heptadecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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